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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847 Get Quote

Essential Safety and Handling Guide for 3-Chloro-2-
methylaniline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 3-Chloro-2-methylaniline (CAS No. 87-60-5). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Hazard Summary
3-Chloro-2-methylaniline is a hazardous chemical with the following classifications:

Harmful if swallowed.[1]

Toxic in contact with skin.[1]

May cause an allergic skin reaction.[1]

Causes serious eye damage.[1]

May cause damage to organs through prolonged or repeated exposure.[1][2]

Toxic to aquatic life with long-lasting effects.[1][3]
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Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields

(conforming to EN 166 or NIOSH standards). A

face shield (minimum 8-inch) is also

recommended.[1][3][4]

Skin Protection

Chemical-impermeable gloves.[1] Fire/flame

resistant and impervious clothing should be

worn to prevent skin contact.[1]

Respiratory Protection

In case of insufficient ventilation or if exposure

limits are exceeded, use a full-face respirator

with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges.[3]

Operational Plan: Handling and Storage
Handling:

Ventilation: Always handle 3-Chloro-2-methylaniline in a well-ventilated area, such as a

chemical fume hood.[1]

Avoid Contact: Prevent all contact with skin and eyes.[1][5] Avoid breathing any dust, fumes,

gas, mist, vapors, or spray.[1][3]

Hygiene: Do not eat, drink, or smoke in the handling area.[1][4] Wash hands and any

exposed skin thoroughly after handling.[1][3] Contaminated work clothing should not be

allowed out of the workplace.[1]

Tools: Use non-sparking tools to prevent ignition.[1]

Storage:
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Container: Store in the original, tightly closed container in a cool, dry place.[3][4]

Location: Store in a locked and well-ventilated area.[1][3]

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and chloroformates.[3][5]

Emergency and First Aid Procedures
Immediate action is critical in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.[1][6]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water.[1][6] Seek immediate medical attention.

[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart.[1][7] Remove

contact lenses if present and easy to do so.

Continue rinsing.[1] Seek immediate medical

attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[1][3] Call a poison control

center or doctor immediately.[1]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area and move upwind from the spill.[1]
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Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Use inert absorbent

material such as sand, earth, or vermiculite to contain the spill.[4][7] Do not let the chemical

enter drains.[1]

Cleanup: Collect the spilled material and place it in a suitable, closed container for disposal.

[1][3] Use spark-proof tools and explosion-proof equipment.[1]

Decontamination: After cleanup, decontaminate and launder all protective clothing and

equipment before reuse.[7]

Disposal:

Dispose of the chemical and any contaminated materials at an approved waste disposal

plant, in accordance with local, regional, and national regulations.[1][7]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[3]
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Preparation
- Review SDS

- Ensure proper ventilation

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield

- Impervious Gloves
- Protective Clothing

- Respirator (if needed)

Proceed to

Chemical Handling
- Use in fume hood

- Avoid contact and inhalation
- Use non-sparking tools

Proceed to

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Locked storage

After use

Spill Response
- Evacuate & Ventilate

- Contain with inert material
- Collect in sealed container

If spill occurs

Post-Handling
- Decontaminate work area
- Wash hands thoroughly

After use

Emergency
- Follow First Aid Procedures

- Seek Immediate Medical Attention

If exposure occurs

Waste Disposal
- Dispose of as hazardous waste

- Follow all regulations

Collect for Dispose of waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Chloro-2-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.echemi.com/sds/3-chloro-2-methylaniline-pid_Rock24785.html
https://www.tcichemicals.com/IN/en/p/C0300
https://www.tcichemicals.com/IN/en/p/C0300
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/NG-15671%20English%20SDS%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://static.cymitquimica.com/products/54/pdf/sds-OR350077.pdf
https://www.benchchem.com/product/b042847#personal-protective-equipment-for-handling-3-chloro-2-methylaniline
https://www.benchchem.com/product/b042847#personal-protective-equipment-for-handling-3-chloro-2-methylaniline
https://www.benchchem.com/product/b042847#personal-protective-equipment-for-handling-3-chloro-2-methylaniline
https://www.benchchem.com/product/b042847#personal-protective-equipment-for-handling-3-chloro-2-methylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

